2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride

• IUPAC Name: 2-[[2-(3,4-dimethylanilino)quinazolin-4-yl]amino]ethanol
• InChI: InChI=1S/C18H20N4O/c1-12-7-8-14(11-13(12)2)20-18-21-16-6-4-3-5-15(16)17(22-18)19-9-10-23/h3-8,11,23H,9-10H2,1-2H3,(H2,19,20,21,22)
• InChI Key: RHZLKBRFIAZMTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC3=CC=CC=C3C(=N2)NCCO)C
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride, also known as AG-1478, is a small molecule inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase. It is widely used in scientific research to study the role of EGFR in cancer and other diseases.

Mechanism of Action

2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride inhibits EGFR tyrosine kinase activity by binding to the ATP-binding site of the kinase domain. This prevents the autophosphorylation of EGFR and downstream signaling pathways, which are involved in cell proliferation, survival, and migration. 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride is highly selective for EGFR and does not inhibit other receptor tyrosine kinases.
Biochemical and physiological effects:
2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride has been used to study the role of EGFR in various physiological processes, including wound healing, angiogenesis, and tissue repair.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride in lab experiments is its high selectivity for EGFR. This allows researchers to study the specific role of EGFR in various biological processes. However, 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Researchers should use caution when handling 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride and follow appropriate safety protocols.

Future Directions

There are many potential future directions for research on 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride. One area of interest is the development of new EGFR inhibitors with improved selectivity and potency. Another area of interest is the identification of new targets for cancer therapy based on the mechanisms of action of EGFR inhibitors. Finally, there is a need for further research to understand the role of EGFR in various physiological processes and diseases.

Synthesis Methods

2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride can be synthesized using a multi-step process starting with commercially available 3,4-dimethylaniline and 2-chloroethylamine hydrochloride. The key step in the synthesis is the reaction between 2-chloroethylamine hydrochloride and 4-(3,4-dimethylphenylamino)quinazoline to form the intermediate 2-(2-chloroethylamino)-4-(3,4-dimethylphenylamino)quinazoline. This intermediate is then reacted with ethanolamine to form 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride.

Scientific Research Applications

2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride is a potent and selective inhibitor of EGFR tyrosine kinase activity. It has been widely used in scientific research to study the role of EGFR in cancer and other diseases. 2-({2-[(3,4-Dimethylphenyl)amino]-4-quinazolinyl}amino)ethanol hydrochloride has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. It has also been used to study the mechanism of action of EGFR inhibitors and to identify new targets for cancer therapy.